5-ethyl-3-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• IUPAC Name: 5-ethyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C15H21N5O2S/c1-3-11-8-12(21)16-14-17-18-15(20(11)14)23-9-13(22)19-6-4-10(2)5-7-19/h8,10H,3-7,9H2,1-2H3,(H,16,17,21)
• InChI Key: HSQXFXGWAOPOTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC2=NN=C(N12)SCC(=O)N3CCC(CC3)C
• Molecular Formula: C15H21N5O2S
• Molecular Weight: 335.4 g/mol
• CAS No.: 922846-44-4

Description

The compound is a derivative of the [1,2,4]triazolo[4,3-a]pyrimidine class. Compounds of this class have been found to exhibit a wide range of pharmacological activities and are often used in the design of new drugs.

Scientific Research Applications

Potential Inhibitors of 15-Lipoxygenase

Research indicates that derivatives of triazolopyrimidines, similar in structure to 5-ethyl-3-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one, have been synthesized and evaluated as potential inhibitors of 15-lipoxygenase, an enzyme involved in inflammatory and allergic reactions. Specific compounds demonstrated promising inhibitory effects (Asghari et al., 2016).

Tuberculostatic Activity

Structural analogs of triazolopyrimidines have been synthesized and evaluated for their tuberculostatic activity. These compounds showed promise in the treatment of tuberculosis, highlighting the potential therapeutic applications of triazolopyrimidine derivatives (Titova et al., 2019).

Anticancer Properties

A study involving molecular docking analyses of a triazolopyrimidine derivative suggested its potential as an inhibitor for cancer treatment, due to its ability to bind to the active sites of a protein involved in cancer progression (Sert et al., 2020).

Antimicrobial Agents

Research has also shown the synthesis of triazolopyrimidine derivatives with a thiophene moiety. These compounds exhibited potent antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Mabkhot et al., 2016).

Antitumor and Antimitotic Agents

Another study found that certain triazolopyrimidine derivatives have antitumor activity. These compounds were effective in inhibiting the proliferation of tumor cells, highlighting their potential as antitumor and antimitotic agents (Temple et al., 1992).

Mechanism of Action

Target of Action

Similar triazole-pyrimidine-based compounds have shown promising neuroprotective and anti-inflammatory properties .

Mode of Action

The compound interacts with its targets to exert neuroprotective and anti-inflammatory effects. It inhibits nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . It also reduces the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

The compound affects several biochemical pathways. It inhibits ER stress and apoptosis, and the NF-kB inflammatory pathway . These pathways play crucial roles in neuroprotection and anti-inflammation.

Result of Action

The compound’s action results in promising neuroprotective and anti-inflammatory properties. It shows significant anti-neuroinflammatory properties and promising neuroprotective activity . These effects could potentially be beneficial in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Biochemical Analysis

Biochemical Properties

In biochemical reactions, 5-ethyl-3-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one interacts with various enzymes, proteins, and other biomolecules . It has been shown to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . This suggests that the compound may play a role in modulating inflammatory responses.

Cellular Effects

The effects of this compound on cells are significant. It has been observed to reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells . This indicates that the compound may influence cell function by modulating ER stress and apoptosis.

Molecular Mechanism

The molecular mechanism of action of this compound involves interactions with active residues of ATF4 and NF-kB proteins . The compound’s effects are observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .

Temporal Effects in Laboratory Settings

The compound’s promising neuroprotective and anti-inflammatory properties suggest potential long-term effects on cellular function .